Cas no 298193-31-4 ((2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide
• CAS No: 298193-31-4
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 5019379
• Update Time: 2025-06-22

(2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• STK412665
• N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-3-phenyl-acrylamide
• ST50233248
• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)cinnamamide
• (2E)-N-(3-cyano(4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl))-3-phenylprop-2-enami de
• (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenyl-2-propenamide
• (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen
• (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide

• Inchi： 1S/C18H16N2OS/c19-12-15-14-8-4-5-9-16(14)22-18(15)20-17(21)11-10-13-6-2-1-3-7-13/h1-3,6-7,10-11H,4-5,8-9H2,(H,20,21)/b11-10+
• InChI Key： QOPVYSMMZFNIDS-ZHACJKMWSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• XLogP3: 4.7
• Topological Polar Surface Area: 81.1

Additional information on (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide

Introduction to Compound CAS No. 298193-31-4: (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide

The compound with the CAS No. 298193-31-4, known as (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this compound, particularly the presence of a cyano group and a benzothiophene moiety, contribute to its biological activity and pharmacological properties.

The chemical structure of (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide consists of a conjugated double bond system and a substituted benzothiophene ring. The benzothiophene scaffold is known for its diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. The cyano group attached to the benzothiophene ring further enhances the molecule's reactivity and potential for forming hydrogen bonds with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown significant antitumor activity. A study published in the Cancer Research journal demonstrated that (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide have also been extensively studied. Research indicates that it has good oral bioavailability and favorable metabolic stability, which are crucial factors for its development as a therapeutic agent. Furthermore, preclinical studies have shown that this compound has low toxicity and does not exhibit significant side effects at therapeutic doses.

In terms of clinical applications, ongoing clinical trials are evaluating the safety and efficacy of (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide in treating various diseases. Preliminary results from these trials are promising and suggest that this compound could be an effective treatment option for patients with inflammatory and cancer-related conditions.

The synthesis of (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 3-cyanothieno[3,2-b]pyrrole with cinnamoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with an appropriate nucleophile to form the final product.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and reduce potential side effects.

In conclusion, the compound with the CAS No. 298193-31-4, known as (2E)-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide, is a multifaceted molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases.